5-Methyl-2-nitrobenzoic acid 5-Methyl-2-nitrobenzoic acid Crystals or very light yellow solid. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 3113-72-2
VCID: VC21206473
InChI: InChI=1S/C8H7NO4/c1-5-2-3-7(9(12)13)6(4-5)8(10)11/h2-4H,1H3,(H,10,11)
SMILES: CC1=CC(=C(C=C1)[N+](=O)[O-])C(=O)O
Molecular Formula: C8H7NO4
Molecular Weight: 181.15 g/mol

5-Methyl-2-nitrobenzoic acid

CAS No.: 3113-72-2

Cat. No.: VC21206473

Molecular Formula: C8H7NO4

Molecular Weight: 181.15 g/mol

* For research use only. Not for human or veterinary use.

5-Methyl-2-nitrobenzoic acid - 3113-72-2

Specification

Description Crystals or very light yellow solid. (NTP, 1992)
CAS No. 3113-72-2
Molecular Formula C8H7NO4
Molecular Weight 181.15 g/mol
IUPAC Name 5-methyl-2-nitrobenzoic acid
Standard InChI InChI=1S/C8H7NO4/c1-5-2-3-7(9(12)13)6(4-5)8(10)11/h2-4H,1H3,(H,10,11)
Standard InChI Key QRRSIFNWHCKMSW-UHFFFAOYSA-N
SMILES CC1=CC(=C(C=C1)[N+](=O)[O-])C(=O)O
Canonical SMILES CC1=CC(=C(C=C1)[N+](=O)[O-])C(=O)O
Melting Point 273 to 277 °F (NTP, 1992)

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